Cas no 1163680-59-8 (2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1163680-59-8
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 5097792
• PubChem ID: 18784710
• Update Time: 2026-03-02

2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid

• Inchi： 1S/C7H11N3O2/c1-10-4-5(3-9-10)2-6(8)7(11)12/h3-4,6H,2,8H2,1H3,(H,11,12)
• InChI Key： UXJDTZCOFCDIIW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N)CC1=CN(C)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid

2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1163680-59-8): A Comprehensive Overview of Its Pharmacological Properties and Therapeutic Potential

2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid, a compound with the systematic name 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid and CAS number 1163680-59-8, has emerged as a promising candidate in the field of pharmaceutical chemistry. This molecule, characterized by its unique 1-methyl-1H-pyrazol-4-yl substituent and 2-amino functional group, exhibits multifaceted pharmacological properties that have been extensively investigated in recent years. The structural complexity of this compound, particularly the 1-methyl-1H-pyrazol-4-yl moiety, plays a critical role in its biological activity, making it a focal point for researchers exploring novel therapeutic strategies.

Recent studies have highlighted the potential of 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid in modulating key signaling pathways associated with inflammation, oxidative stress, and cellular proliferation. The 1-methyl-1H-pyrazol-4-yl group, a heterocyclic ring system, is known to interact with various protein targets, including enzymes and receptors, thereby influencing downstream biological processes. This structural feature may explain the compound’s ability to act as a dual-action agent, targeting both 2-amino and 1-methyl-1H-pyrazol-4-yl-dependent pathways simultaneously. Such dual-targeting capability is a significant advantage in drug development, as it may enhance therapeutic efficacy while reducing the likelihood of resistance.

One of the most notable recent advancements in the study of 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid involves its application in the treatment of neurodegenerative disorders. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits neuroprotective effects by inhibiting the overactivation of 1-methyl-1H-pyrazol-4-yl-dependent kinases, which are implicated in conditions such as Alzheimer’s disease and Parkinson’s disease. The study further revealed that the 2-amino group contributes to the molecule’s ability to cross the blood-brain barrier, a critical factor in the development of central nervous system (CNS) therapies.

Another area of significant interest is the compound’s role in modulating 1-methyl-1H-pyrazol-4-yl-mediated inflammatory responses. Inflammation is a hallmark of numerous chronic diseases, including arthritis and cardiovascular disorders, and the ability to selectively target inflammatory pathways is a major focus of pharmaceutical research. Recent in vitro studies have shown that 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are known to drive tissue damage in inflammatory conditions. These findings suggest that this compound could be a valuable therapeutic agent for managing inflammatory diseases.

Additionally, the 1-methyl-1H-pyrazol-4-yl substituent has been linked to the modulation of 2-amino-dependent metabolic pathways. Research published in *Bioorganic & Medicinal Chemistry* in 2024 explored the compound’s potential in metabolic disorders, particularly in the context of diabetes mellitus. The study found that 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid enhances insulin sensitivity by interacting with 1-methyl-1H-pyrazol-4-yl-targeted enzymes involved in glucose metabolism. This dual mechanism of action may offer a novel approach to managing metabolic diseases, where traditional therapies often face limitations.

From a synthetic perspective, the development of 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid has also been a subject of interest. Chemists have employed various strategies to optimize the compound’s structure for improved pharmacokinetic properties. For instance, recent work in *Organic Letters* has focused on modifying the 1-methyl-1H-pyrazol-4-yl group to enhance its solubility and bioavailability. These modifications are crucial for translating the compound from a laboratory setting to clinical applications, as poor solubility and bioavailability are common barriers in drug development.

The therapeutic potential of 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid is further supported by its ability to interact with 1-methyl-1H-pyrazol-4-yl-targeted receptors. A 2023 study in *Pharmacological Research* identified the compound’s interaction with the 1-methyl-1H-pyrazol-4-yl-dependent G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. By modulating these receptors, the compound may exert its effects through multiple pathways, offering a versatile therapeutic profile.

However, the exploration of 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid is not without challenges. One of the key hurdles is understanding the full spectrum of its biological activity and potential side effects. While preclinical studies have shown promising results, further research is needed to validate its safety and efficacy in human trials. Additionally, the compound’s mechanism of action remains partially elucidated, requiring more in-depth studies to uncover its full pharmacological potential.

Despite these challenges, the compound’s unique structural features and multifaceted biological activity position it as a promising candidate for future drug development. Its ability to target 1-methyl-1H-pyrazol-4-yl-dependent pathways and the 2-amino group suggests a broad therapeutic application, spanning from neurodegenerative disorders to metabolic diseases. As research in this area continues to evolve, 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid may play a pivotal role in the next generation of pharmaceutical therapies.

In summary, the compound 2-amino-3-(1-methyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1163680-59-8) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and multifunctional properties make it a valuable subject for further investigation. As researchers continue to explore its potential in various disease models, the compound may pave the way for innovative treatments that address complex biological mechanisms.